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An In-depth Technical Guide to Cinnamyl Benzoate (CAS 5320-75-2)

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cinnamyl benzoate (CAS: 5320-75-2) is a benzoate ester of cinnamyl alcohol, recognized for

its characteristic balsamic and spicy aroma.[1][2][3][4] While extensively utilized in the

fragrance and flavor industries, its biological activities are of increasing interest to the scientific

community.[1][2][5] This document provides a comprehensive technical overview of cinnamyl

benzoate, including its chemical and physical properties, synthesis and characterization

protocols, biological activities, and toxicological data. The information is intended to serve as a

foundational resource for researchers and professionals in drug development and related

scientific fields.

Chemical Identity and Properties
Cinnamyl benzoate is chemically known as 3-phenyl-2-propenyl benzoate.[2][6] It is an organic

compound formed from the esterification of cinnamyl alcohol and benzoic acid.[1] It exists as a

white crystalline powder or a colorless to pale yellow liquid.[1][2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of cinnamyl benzoate is presented in

Table 1.
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Property Value Source

Molecular Formula C₁₆H₁₄O₂ [1][2][7]

Molecular Weight 238.28 g/mol [2][6][8][7]

Appearance White crystalline powder [2][4]

Melting Point 31-33 °C [2][4][6]

Boiling Point
335 °C @ 760 mm Hg; 209 °C

@ 13 mm Hg
[2][4]

Solubility
Insoluble in water; Soluble in

alcohol and oils
[1][2][4][9]

Vapor Pressure 0.000040 mmHg @ 25 °C [2][4]

Flash Point 175.56 °C (348.00 °F) [2][4]

logP (o/w) 3.557 - 4.420 (estimated) [2][4][8]

Odor Balsamic, spicy, buttery, fruity [2][4][6]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of cinnamyl benzoate.

Table 2: Spectroscopic Data for Cinnamyl Benzoate
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Technique Key Data Points Source

GC-MS Top m/z peaks: 105, 115, 77 [9]

¹H NMR

Data available, specific shifts

depend on solvent and

instrument. A Varian CFT-20

instrument has been used for

analysis.

[9][10]

¹³C NMR

Data available, specific shifts

depend on solvent and

instrument.

[10]

Raman Spectrum available. [9][11]

Synthesis and Characterization
Synthesis Protocols
Cinnamyl benzoate can be synthesized via several methods, with the most common being the

esterification of cinnamyl alcohol with a benzoic acid derivative.

Protocol 1: Esterification of Cinnamyl Alcohol with Benzoyl Chloride[12]

This method involves the reaction of cinnamyl alcohol with benzoyl chloride in the presence of

a base, such as pyridine, to neutralize the hydrochloric acid byproduct.

Materials: Cinnamyl alcohol, benzoyl chloride, pyridine, and a suitable organic solvent (e.g.,

dichloromethane).

Procedure:

Dissolve cinnamyl alcohol in the organic solvent in a reaction flask.

Add pyridine to the solution.

Slowly add benzoyl chloride to the mixture, typically at room temperature.
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Stir the reaction mixture for a specified period (e.g., 4 hours) to ensure complete reaction.

[12]

Upon completion, the reaction mixture is typically washed with water and a mild base

(e.g., sodium bicarbonate solution) to remove unreacted starting materials and

byproducts.

The organic layer is then dried over an anhydrous salt (e.g., sodium sulfate) and the

solvent is removed under reduced pressure to yield the crude cinnamyl benzoate.

Further purification can be achieved through techniques like column chromatography or

recrystallization.

Protocol 2: Reaction of Cinnamyl Chloride with Sodium Benzoate[3]

An alternative synthesis route involves the reaction of cinnamyl chloride with sodium benzoate.

Materials: Cinnamyl chloride, sodium benzoate, a suitable solvent (e.g., dimethylformamide).

Procedure:

Dissolve sodium benzoate in the solvent in a reaction vessel.

Add cinnamyl chloride to the solution.

Heat the reaction mixture to facilitate the nucleophilic substitution reaction.

Monitor the reaction progress using a suitable analytical technique (e.g., TLC).

After completion, the product is isolated by extraction and purified as described in Protocol

1.
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Biological Activities Target Organisms

Cinnamyl Benzoate

AntifungalHigh Activity (MIC = 20 µM)

Antibacterial
Low Activity (MIC > 10 mM)

Dermatophytese.g., Trychophyton sp.

BacteriaGram-positive & Gram-negative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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